AL-438
AL-438
AL-438 is a non-steroidal selective modulator for the glucocorticoid receptor (GR).
Brand Name:
Vulcanchem
CAS No.:
239066-73-0
VCID:
VC0517787
InChI:
InChI=1S/C23H25NO2/c1-6-8-18-22-15(21-17(25-5)9-7-10-19(21)26-18)11-12-16-20(22)14(2)13-23(3,4)24-16/h6-7,9-13,18,24H,1,8H2,2-5H3
SMILES:
CC1=CC(NC2=C1C3=C(C=C2)C4=C(C=CC=C4OC)OC3CC=C)(C)C
Molecular Formula:
C23H25NO2
Molecular Weight:
347.4 g/mol
AL-438
CAS No.: 239066-73-0
Cat. No.: VC0517787
Molecular Formula: C23H25NO2
Molecular Weight: 347.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AL-438 is a non-steroidal selective modulator for the glucocorticoid receptor (GR). |
|---|---|
| CAS No. | 239066-73-0 |
| Molecular Formula | C23H25NO2 |
| Molecular Weight | 347.4 g/mol |
| IUPAC Name | 10-methoxy-2,2,4-trimethyl-5-prop-2-enyl-1,5-dihydrochromeno[3,4-f]quinoline |
| Standard InChI | InChI=1S/C23H25NO2/c1-6-8-18-22-15(21-17(25-5)9-7-10-19(21)26-18)11-12-16-20(22)14(2)13-23(3,4)24-16/h6-7,9-13,18,24H,1,8H2,2-5H3 |
| Standard InChI Key | CZSDJYXNNJQXBB-UHFFFAOYSA-N |
| SMILES | CC1=CC(NC2=C1C3=C(C=C2)C4=C(C=CC=C4OC)OC3CC=C)(C)C |
| Canonical SMILES | CC1=CC(NC2=C1C3=C(C=C2)C4=C(C=CC=C4OC)OC3CC=C)(C)C |
| Appearance | Solid powder |
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